Cas no 1699255-94-1 (2-(Furan-3-yl)-3,4-dihydropyrimidine-4-thione)

• Product Name: 2-(Furan-3-yl)-3,4-dihydropyrimidine-4-thione
• CAS No: 1699255-94-1
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• CID: 5579828
• Update Time: 2025-06-10

2-(Furan-3-yl)-3,4-dihydropyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinethione, 2-(3-furanyl)-
• 2-(Furan-3-yl)-3,4-dihydropyrimidine-4-thione

• Inchi： 1S/C8H6N2OS/c12-7-1-3-9-8(10-7)6-2-4-11-5-6/h1-5H,(H,9,10,12)
• InChI Key： MIAAOWBXRBBEIQ-UHFFFAOYSA-N
• SMILES： C1(C2C=COC=2)=NC=CC(=S)N1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 288.4±32.0 °C(Predicted)
• pka: 5.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones

Additional information on 2-(Furan-3-yl)-3,4-dihydropyrimidine-4-thione

2-(Furan-3-yl)-3,4-dihydropyrimidine-4-thione: A Comprehensive Overview

The compound 2-(Furan-3-yl)-3,4-dihydropyrimidine-4-thione, with the CAS number 1699255-94-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinethiones, which are known for their potential biological activities and structural versatility. The molecule's structure features a fused ring system comprising a pyrimidine ring and a thione group, with a furan substituent at the 2-position. This unique combination of functional groups and aromatic systems contributes to its intriguing chemical properties and biological potential.

Recent studies have highlighted the importance of dihydropyrimidinethiones in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The furan moiety in 2-(Furan-3-yl)-3,4-dihydropyrimidine-4-thione adds an additional layer of complexity to its structure, potentially enhancing its bioavailability and interaction with cellular targets. Researchers have explored the compound's ability to modulate key enzymes and signaling pathways involved in inflammation and oxidative stress, making it a promising candidate for therapeutic applications.

The synthesis of 2-(Furan-3-yl)-3,4-dihydropyrimidine-4-thione typically involves multi-step organic reactions, including condensation and cyclization processes. The choice of starting materials and reaction conditions plays a crucial role in determining the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods for this compound, reducing environmental impact while maintaining high efficiency.

In terms of biological activity, 2-(Furan-3-yl)-3,4-dihydropyrimidine-4-thione has shown potent antioxidant properties in vitro, suggesting its potential use in combating oxidative stress-related diseases. Additionally, preliminary studies indicate that this compound may exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings underscore its potential as a lead compound for the development of novel therapeutic agents.

The structural flexibility of dihydropyrimidinethiones also allows for further modification to enhance specific pharmacological properties. For instance, substituting the furan group with other heterocyclic or aromatic moieties could lead to derivatives with improved potency or selectivity against target proteins. Such modifications are currently being explored in academic and industrial research settings to expand the scope of applications for this class of compounds.

In conclusion, 2-(Furan-3-yl)-3,4-dihydropyrimidine-4-thione, with its unique chemical structure and promising biological activities, represents a valuable addition to the arsenal of compounds being investigated for therapeutic purposes. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in various disease areas.